Cas no 1132650-86-2 (2-methyl-N-(2-methylbutyl)cyclohexan-1-amine)

• Product Name: 2-methyl-N-(2-methylbutyl)cyclohexan-1-amine
• CAS No: 1132650-86-2
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 5156945
• PubChem ID: 43105160
• Update Time: 2026-03-04

2-methyl-N-(2-methylbutyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 2-methyl-N-(2-methylbutyl)-
• 2-methyl-N-(2-methylbutyl)cyclohexan-1-amine

• Inchi： 1S/C12H25N/c1-4-10(2)9-13-12-8-6-5-7-11(12)3/h10-13H,4-9H2,1-3H3
• InChI Key： CMHJODCOLJHWPV-UHFFFAOYSA-N
• SMILES： C1(NCC(C)CC)CCCCC1C

Additional information on 2-methyl-N-(2-methylbutyl)cyclohexan-1-amine

2-Methyl-N-(2-Methylbutyl)cyclohexan-1-Amine: A Comprehensive Overview

2-Methyl-N-(2-Methylbutyl)cyclohexan-1-Amine, also known by its CAS number 1132650-86-2, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of cyclohexanamines, which are derivatives of cyclohexane with an amine functional group. The structure of this compound features a cyclohexane ring substituted with a methyl group at the 1-position and an N-(2-methylbutyl) substituent, making it a unique member of the cyclohexanamine family.

The synthesis of 2-Methyl-N-(2-Methylbutyl)cyclohexan-1-Amine involves advanced organic chemistry techniques, often utilizing catalytic processes to ensure high yields and purity. Recent studies have highlighted its potential as a building block in the development of novel materials and pharmaceuticals. Its ability to form stable bonds with other molecules makes it an attractive candidate for applications in polymer chemistry and drug delivery systems.

One of the most promising areas of research involving this compound is its role in the synthesis of bioactive molecules. Scientists have explored its use in creating compounds with anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Methyl-N-(2-Methylbutyl)cyclohexan-1-Amine exhibit potent inhibitory effects against certain enzymes associated with neurodegenerative diseases.

In addition to its medicinal applications, this compound has found utility in industrial settings. Its thermal stability and resistance to degradation under harsh conditions make it suitable for use in high-performance materials. Researchers have investigated its potential as a precursor for synthesizing advanced polymers with enhanced mechanical properties, which could be used in aerospace and automotive industries.

The environmental impact of 2-Methyl-N-(2-Methylbutyl)cyclohexan-1-Amine has also been a topic of interest. Studies have shown that it can be produced through eco-friendly methods, such as biocatalysis, reducing the carbon footprint associated with traditional synthetic processes. This aligns with the growing demand for sustainable chemical manufacturing practices.

In conclusion, 2-Methyl-N-(2-Methylbutyl)cyclohexan-1-Amine (CAS No. 1132650-86-2) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and versatile properties make it a valuable asset in both academic research and industrial production. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in the development of innovative solutions across multiple disciplines.